1-(1-Methoxyethoxy)hexane

• Molecular Formula: C9H20O2
• Molecular Weight: 160.25 g/mol
• IUPAC Name: 1-(1-methoxyethoxy)hexane
• InChI: InChI=1S/C9H20O2/c1-4-5-6-7-8-11-9(2)10-3/h9H,4-8H2,1-3H3
• InChI Key: COARODKCNGNOQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(C)OC
• CAS No.: 54340-90-8

Description

1-(1-Methoxyethoxy)hexane is an organic compound with the molecular formula C9H20O2 and a molecular weight of 160.25 g/mol This compound appears as a colorless to pale yellow liquid and is soluble in common organic solvents but has low water solubility . It is used in various applications, including organic synthesis, surface-active agents, and cleaning agents .

Preparation Methods

1-(1-Methoxyethoxy)hexane can be synthesized through several methods. One common synthetic route involves dissolving hexane in anhydrous ethanol, followed by the addition of chloromethyl ether to the solution. The reaction is carried out at low temperatures with continuous stirring. After the reaction is complete, the product is purified through distillation and reduced pressure treatment .

Industrial production methods typically involve similar steps but on a larger scale, ensuring the reaction conditions are optimized for maximum yield and purity. The use of catalysts and controlled environments is crucial in industrial settings to maintain consistency and efficiency .

Chemical Reactions Analysis

1-(1-Methoxyethoxy)hexane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the methoxyethoxy group is replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and specific catalysts to drive the reactions towards the desired products .

Scientific Research Applications

1-(1-Methoxyethoxy)hexane has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of polymers and other complex organic molecules.

Biology: The compound’s properties make it useful in the formulation of biological assays and experiments, especially those involving organic solvents.

Medicine: While not directly used as a drug, it serves as an intermediate in the synthesis of pharmaceutical compounds.

Industry: It is employed in the production of surface-active agents, cleaning agents, and in the formulation of colloids and polymers.

Mechanism of Action

The mechanism by which 1-(1-Methoxyethoxy)hexane exerts its effects is primarily through its chemical reactivity. The compound can interact with various molecular targets, including nucleophiles and electrophiles, facilitating reactions that lead to the formation of desired products. The pathways involved often include nucleophilic substitution and oxidation-reduction reactions .

Comparison with Similar Compounds

1-(1-Methoxyethoxy)hexane can be compared with similar compounds such as 1-methoxyhexane and hexyl methyl ether. These compounds share similar structural features but differ in their reactivity and applications. For instance:

1-Methoxyhexane: This compound has a simpler structure and is primarily used as a solvent.

Hexyl Methyl Ether: Similar to this compound, it is used in organic synthesis but has different reactivity due to the absence of the ethoxy group.

The uniqueness of this compound lies in its specific functional groups, which provide distinct reactivity and make it suitable for specialized applications in various fields .